Cas no 2877762-65-5 (2,2-dimethyl-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]azetidin-3-yl}propanamide)
2,2-dimethyl-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]azetidin-3-yl}propanamide Chemical and Physical Properties
Names and Identifiers
-
- 2877762-65-5
- F6835-0315
- AKOS040888000
- 2,2-dimethyl-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]azetidin-3-yl}propanamide
- 2,2-Dimethyl-N-[1-[6-(trifluoromethyl)-4-pyrimidinyl]-3-azetidinyl]propanamide
-
- Inchi: 1S/C13H17F3N4O/c1-12(2,3)11(21)19-8-5-20(6-8)10-4-9(13(14,15)16)17-7-18-10/h4,7-8H,5-6H2,1-3H3,(H,19,21)
- InChI Key: FKLFJSQMCOHFTB-UHFFFAOYSA-N
- SMILES: C(NC1CN(C2C=C(C(F)(F)F)N=CN=2)C1)(=O)C(C)(C)C
Computed Properties
- Exact Mass: 302.13544566g/mol
- Monoisotopic Mass: 302.13544566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 388
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 58.1Ų
Experimental Properties
- Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 458.8±45.0 °C(Predicted)
- pka: 14.92±0.20(Predicted)
2,2-dimethyl-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]azetidin-3-yl}propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6835-0315-2μmol |
2,2-dimethyl-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]azetidin-3-yl}propanamide |
2877762-65-5 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6835-0315-5μmol |
2,2-dimethyl-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]azetidin-3-yl}propanamide |
2877762-65-5 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6835-0315-10μmol |
2,2-dimethyl-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]azetidin-3-yl}propanamide |
2877762-65-5 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6835-0315-20μmol |
2,2-dimethyl-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]azetidin-3-yl}propanamide |
2877762-65-5 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6835-0315-1mg |
2,2-dimethyl-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]azetidin-3-yl}propanamide |
2877762-65-5 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6835-0315-2mg |
2,2-dimethyl-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]azetidin-3-yl}propanamide |
2877762-65-5 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6835-0315-3mg |
2,2-dimethyl-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]azetidin-3-yl}propanamide |
2877762-65-5 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6835-0315-4mg |
2,2-dimethyl-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]azetidin-3-yl}propanamide |
2877762-65-5 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6835-0315-5mg |
2,2-dimethyl-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]azetidin-3-yl}propanamide |
2877762-65-5 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6835-0315-10mg |
2,2-dimethyl-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]azetidin-3-yl}propanamide |
2877762-65-5 | 10mg |
$118.5 | 2023-09-07 |
2,2-dimethyl-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]azetidin-3-yl}propanamide Related Literature
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
Additional information on 2,2-dimethyl-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]azetidin-3-yl}propanamide
Introduction to Compound with CAS No. 2877762-65-5 and Product Name: 2,2-dimethyl-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]azetidin-3-yl}propanamide
The compound identified by the CAS number 2877762-65-5 and the product name 2,2-dimethyl-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]azetidin-3-yl}propanamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including a pyrimidine moiety and an azetidine ring, makes this compound a versatile scaffold for further chemical modifications and biological evaluations.
Recent studies have highlighted the importance of trifluoromethyl substituents in enhancing the bioactivity and metabolic stability of pharmaceutical compounds. The incorporation of a trifluoromethyl group at the 6-position of the pyrimidine ring in this compound is particularly noteworthy, as it is known to improve binding affinity and resistance to enzymatic degradation. This feature has been extensively explored in the development of novel therapeutic agents targeting various diseases, including cancer and infectious disorders.
The azetidine ring in the molecular structure of this compound adds another layer of complexity, providing a flexible backbone that can interact with biological targets in multiple ways. Azetidine derivatives have been studied for their potential as kinase inhibitors, protease inhibitors, and other enzyme-targeted therapies. The specific arrangement of atoms in this compound's structure allows for precise interactions with biological receptors, making it a promising candidate for further investigation.
In the realm of drug discovery, the synthesis and characterization of novel heterocyclic compounds like 2,2-dimethyl-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]azetidin-3-yl}propanamide are crucial for developing next-generation therapeutics. The compound's unique structural features, such as the dimethyl substituents on the nitrogen atom and the presence of both pyrimidine and azetidine moieties, contribute to its potential as a pharmacophore. These features enable the compound to exhibit multiple modes of action, which is often desirable in the treatment of complex diseases.
Advances in computational chemistry have also played a pivotal role in understanding the properties of this compound. Molecular modeling studies have been conducted to predict how 2,2-dimethyl-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]azetidin-3-yl}propanamide interacts with biological targets at the atomic level. These simulations have provided valuable insights into its binding affinity, selectivity, and potential side effects. Such information is critical for optimizing the compound's pharmacological profile before moving into preclinical and clinical trials.
The pyrimidine core of this molecule is particularly interesting from a medicinal chemistry perspective. Pyrimidine derivatives are well-known for their role in various biological processes and have been widely used in the development of antiviral, anticancer, and anti-inflammatory drugs. The specific substitution pattern on the pyrimidine ring in this compound enhances its interaction with enzymes and receptors involved in disease pathways. This has led to its investigation as a lead compound for several therapeutic applications.
One of the most exciting aspects of this compound is its potential in addressing unmet medical needs. Researchers are exploring its efficacy against resistant strains of pathogens and its ability to modulate signaling pathways associated with chronic diseases. The combination of structural features such as the trifluoromethyl, azetidine, and dimethyl groups makes this molecule a rich scaffold for further derivatization. By systematically modifying these groups, scientists aim to enhance its pharmacological properties while minimizing off-target effects.
The synthesis of 2,2-dimethyl-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]azetidin-3-yl}propanamide has been optimized using state-of-the-art synthetic techniques. Advanced methodologies have been employed to ensure high yield and purity, which are essential for subsequent biological testing. The synthetic route involves multi-step organic transformations that highlight the expertise required to handle complex molecular architectures. Each step has been carefully designed to preserve functional groups critical for biological activity.
In conclusion, the compound with CAS No. 2877762-65-5 represents a significant contribution to pharmaceutical chemistry. Its unique structural features, including the presence of a trifluoromethyl group on a pyrimidine ring and an azetidine moiety, make it a versatile scaffold for drug discovery. Ongoing research aims to fully elucidate its pharmacological properties and explore its potential as a therapeutic agent. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing complex diseases.
2877762-65-5 (2,2-dimethyl-N-{1-[6-(trifluoromethyl)pyrimidin-4-yl]azetidin-3-yl}propanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)